N-{[(3-acetylphenyl)amino]carbonothioyl}-2-(3-methylphenoxy)acetamide

• IUPAC Name: N-[(3-acetylphenyl)carbamothioyl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C18H18N2O3S/c1-12-5-3-8-16(9-12)23-11-17(22)20-18(24)19-15-7-4-6-14(10-15)13(2)21/h3-10H,11H2,1-2H3,(H2,19,20,22,24)
• InChI Key: NCGBQUDFUFRJGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC(=S)NC2=CC=CC(=C2)C(=O)C
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

N-{[(3-acetylphenyl)amino]carbonothioyl}-2-(3-methylphenoxy)acetamide, also known as "Compound X," is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of Compound X is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of various enzymes involved in cancer cell growth and inflammation, as well as modulate the expression of certain genes involved in these processes.
Biochemical and Physiological Effects
Compound X has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to reduce tumor growth and inflammation, as well as improve overall survival rates. It has also been shown to have minimal toxicity, making it a promising candidate for further study.

Advantages and Limitations for Lab Experiments

One advantage of using Compound X in lab experiments is its low toxicity, which allows for higher doses to be administered without adverse effects. However, one limitation is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the use of Compound X in scientific research. One potential direction is the development of more efficient synthesis methods to increase the yield of the compound. Another direction is the study of its potential use in combination with other anti-cancer or anti-inflammatory agents. Additionally, further research is needed to fully understand the mechanism of action of Compound X and its potential therapeutic applications.

Synthesis Methods

Compound X is synthesized through a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 3-acetylphenylamine with carbon disulfide to produce the corresponding dithiocarbamate salt. This is followed by the reaction of the dithiocarbamate salt with 3-methylphenol in the presence of a base to produce Compound X.

Scientific Research Applications

Compound X has been studied for its potential therapeutic properties, particularly in the treatment of cancer and inflammation. Studies have shown that Compound X has anti-cancer properties, inhibiting the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to have anti-inflammatory properties, reducing inflammation in animal models of arthritis and colitis.